Cas no 660867-21-0 (9H-Purin-6-amine,N-cyclopropyl-9-(2-methoxy-4-pyrimidinyl)-2-(trifluoromethyl)-)

• Product name: 9H-Purin-6-amine,N-cyclopropyl-9-(2-methoxy-4-pyrimidinyl)-2-(trifluoromethyl)-
• CAS No: 660867-21-0
• MF: C₁₄H₁₂F₃N₇O
• MW: 351.286591529846
• CID: 1703196

9H-Purin-6-amine,N-cyclopropyl-9-(2-methoxy-4-pyrimidinyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-cyclopropyl-9-(2-methoxy-4-pyrimidinyl)-2-(trifluoromethyl)-
• 9H-Purin-6-amine, N-cyclopropyl-9-(2-methoxy-4-pyrimidinyl)-2-(trifluoromethyl)-

• Inchi： 1S/C14H12F3N7O/c1-25-13-18-5-4-8(21-13)24-6-19-9-10(20-7-2-3-7)22-12(14(15,16)17)23-11(9)24/h4-7H,2-3H2,1H3,(H,20,22,23)
• InChI Key： SQBNAVJJBVFKDC-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C(F)(F)F)=NC=2NC2CC2)N(C2C=CN=C(OC)N=2)C=1

Computed Properties

• Exact Mass: 351.10576

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 416.4±55.0 °C(Predicted)
• PSA: 90.64
• pka: -0.61±0.10(Predicted)